Estradiol-3-benzoate-17-butyrate
Estradiol-3-benzoate-17-butyrate
Brand Name:
Vulcanchem
CAS No.:
63042-18-2
VCID:
VC0158796
InChI:
InChI=1S/C29H34O4/c1-3-7-27(30)33-26-15-14-25-24-12-10-20-18-21(32-28(31)19-8-5-4-6-9-19)11-13-22(20)23(24)16-17-29(25,26)2/h4-6,8-9,11,13,18,23-26H,3,7,10,12,14-17H2,1-2H3/t23-,24-,25+,26+,29+/m1/s1
SMILES:
CCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C
Molecular Formula:
C29H34O4
Molecular Weight:
446.6 g/mol
Estradiol-3-benzoate-17-butyrate
CAS No.: 63042-18-2
Reference Standards
VCID: VC0158796
Molecular Formula: C29H34O4
Molecular Weight: 446.6 g/mol
| CAS No. | 63042-18-2 |
|---|---|
| Product Name | Estradiol-3-benzoate-17-butyrate |
| Molecular Formula | C29H34O4 |
| Molecular Weight | 446.6 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17S)-17-butanoyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C29H34O4/c1-3-7-27(30)33-26-15-14-25-24-12-10-20-18-21(32-28(31)19-8-5-4-6-9-19)11-13-22(20)23(24)16-17-29(25,26)2/h4-6,8-9,11,13,18,23-26H,3,7,10,12,14-17H2,1-2H3/t23-,24-,25+,26+,29+/m1/s1 |
| Standard InChIKey | MKYFGNOOEKZNPW-ZRJUGLEFSA-N |
| Isomeric SMILES | CCCC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C |
| SMILES | CCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C |
| Canonical SMILES | CCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C |
| Appearance | Powder |
| Synonyms | estradiol-3-benzoate-17-n-butyrate |
| PubChem Compound | 67081 |
| Last Modified | Nov 11 2021 |
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